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This document provides detailed application notes and protocols for the deposition of ITIC (3,9-

bis(2-methylene-(3-(1,1-dicyanomethylene)-indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-

dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-b']dithiophene) thin films using the spin coating

technique. ITIC is a non-fullerene acceptor (NFA) widely used in high-performance organic

photovoltaic (OPV) devices. The protocols outlined below cover solution preparation, spin

coating parameters, and post-deposition treatments, along with their impact on film

characteristics and device performance.

Introduction to ITIC and Spin Coating
ITIC is a small molecule NFA known for its strong absorption in the near-infrared region,

excellent electron mobility, and good compatibility with various polymer donors. Spin coating is

a common and effective laboratory-scale technique for producing uniform thin films from

solution.[1][2] The process involves depositing a solution onto a substrate and then rotating it at

high speed to spread the fluid by centrifugal force. The final film thickness and morphology are

influenced by several parameters, including solution concentration, solvent properties, spin

speed, and annealing conditions.[2][3]
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Experimental Protocols
Substrate Preparation
A thorough cleaning of the substrate is crucial for achieving high-quality thin films. The following

is a standard procedure for cleaning Indium Tin Oxide (ITO) coated glass substrates:

Sonication: Sequentially sonicate the ITO substrates in baths of detergent (such as

Hellmanex), deionized water, acetone, and isopropanol. Each sonication step should be

performed for 15-20 minutes.

Drying: After the final sonication step, dry the substrates using a stream of high-purity

nitrogen gas.

UV-Ozone Treatment: Immediately before film deposition, treat the substrates with UV-ozone

for 15 minutes to remove any remaining organic residues and to improve the wettability of

the surface.

Solution Preparation: ITIC and Blends
The quality of the spin-coated film is highly dependent on the precursor solution. Here are

protocols for preparing solutions of ITIC and a common blend with the polymer donor PBDB-T.

Protocol 1: ITIC Solution

Materials: ITIC powder, Chloroform (CF) or Chlorobenzene (CB) (high purity, anhydrous).

Procedure:

Dissolve ITIC in the chosen solvent to the desired concentration (e.g., 10 mg/mL).

Stir the solution on a hot plate at a slightly elevated temperature (e.g., 40-50 °C) for

several hours or overnight in an inert atmosphere (e.g., a nitrogen-filled glovebox) to

ensure complete dissolution.

Before use, filter the solution through a 0.2 µm or 0.45 µm PTFE syringe filter to remove

any particulate impurities.

Protocol 2: PBDB-T:ITIC Blend Solution
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Materials: PBDB-T, ITIC, Chlorobenzene (CB) or other suitable solvents, 1,8-diiodooctane

(DIO) (as a solvent additive).

Procedure:

Dissolve PBDB-T and ITIC in chlorobenzene at a specific weight ratio, typically 1:1.[4]

The total concentration of the solids in the solution is typically around 10-20 mg/mL.[4]

To optimize the film morphology, a small percentage of a high-boiling point solvent additive

like DIO can be added (e.g., 0.5-3% by volume).[5][6]

Stir the solution on a hot plate at a controlled temperature (e.g., 50-60 °C) overnight in a

nitrogen-filled glovebox.

Filter the solution through a 0.2 µm or 0.45 µm PTFE syringe filter before spin coating.

Spin Coating Process
The spin coating process should be carried out in a clean, controlled environment, typically a

nitrogen-filled glovebox, to prevent contamination and degradation of the materials.

Single-Step Spin Coating Protocol:

Place the cleaned substrate on the spin coater chuck and ensure it is centered.

Dispense a sufficient amount of the prepared solution onto the center of the substrate to

cover the surface.

Start the spin coater with the desired parameters. A typical single-step program might be:

Spin Speed: 1000-3000 rpm

Acceleration: 1000 rpm/s

Spin Time: 30-60 seconds

Two-Step Spin Coating Protocol (for improved film quality):
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Step 1 (Spreading):

Spin Speed: 500-1000 rpm

Acceleration: 500 rpm/s

Spin Time: 5-10 seconds

Step 2 (Thinning and Drying):

Spin Speed: 2000-5000 rpm

Acceleration: 2000 rpm/s

Spin Time: 30-60 seconds

Post-Deposition Annealing
Thermal annealing is a critical step to remove residual solvent, improve molecular ordering,

and optimize the nanoscale morphology of the film.

Immediately after spin coating, transfer the substrate to a hotplate inside the glovebox.

Anneal the film at a specific temperature for a set duration. The optimal annealing

temperature and time depend on the specific materials and desired morphology. For PBDB-

T:ITIC blends, a common annealing condition is 100°C for 10 minutes.[4]

After annealing, allow the substrate to cool down to room temperature before proceeding

with the deposition of subsequent layers (e.g., electrode).

Data Presentation
The following tables summarize the influence of key spin coating parameters on the properties

of ITIC-based thin films and the performance of the resulting organic solar cells.

Table 1: Effect of Spin Speed on PBDB-T:ITIC Film Thickness
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Spin Speed (rpm) Film Thickness (nm)

800 ~110

1000 ~100

1900 ~100[4]

2000 ~90

Note: Film thickness is inversely proportional to the square root of the spin speed. The exact

thickness also depends on the solution concentration and viscosity.

Table 2: Influence of Solvent Additive (DIO) on PBDB-T:ITIC Solar Cell Performance

DIO
Concentration
(vol%)

Open-Circuit
Voltage (VOC)
(V)

Short-Circuit
Current (JSC)
(mA/cm²)

Fill Factor (FF)
(%)

Power
Conversion
Efficiency
(PCE) (%)

0 0.88 15.2 65.1 8.7

0.5 0.91 16.5 70.2 10.5

1.0 0.92 16.8 72.5 11.2

2.0 0.90 16.1 68.3 9.9

Note: The use of a solvent additive like DIO can significantly improve device performance by

optimizing the phase separation and crystallinity of the active layer. However, an excessive

amount can be detrimental.[5]

Table 3: Effect of Annealing Temperature on ITIC-based Device Performance
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Annealing
Temperature
(°C)

VOC (V) JSC (mA/cm²) FF (%) PCE (%)

As-cast (No

Annealing)
0.85 14.5 62.3 7.7

80 0.89 15.8 68.1 9.6

100 0.92 16.8 72.5 11.2[4]

120 0.91 16.5 70.8 10.8

150 0.88 15.2 65.9 9.2

Note: Thermal annealing generally improves device performance up to an optimal temperature,

beyond which performance may degrade due to excessive phase separation or material

degradation.

Visualizations
The following diagrams illustrate the experimental workflow and key relationships in the spin

coating process for ITIC thin films.
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Figure 1. Experimental workflow for ITIC thin film deposition.
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Figure 2. Influence of spin coating parameters on film properties and device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Printing and Coating Techniques for Scalable Organic Photovoltaic Fabrication - PMC
[pmc.ncbi.nlm.nih.gov]

2. pure.skku.edu [pure.skku.edu]

3. dergipark.org.tr [dergipark.org.tr]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-itic-thin-film-deposition-by-spin-coating
https://www.benchchem.com/product/b15549150?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11173114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11173114/
https://pure.skku.edu/en/publications/effects-of-annealing-and-plasma-treatment-on-the-electrical-and-o/
https://dergipark.org.tr/tr/download/article-file/1964435
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Frontiers | Constructing Desired Vertical Component Distribution Within a PBDB-T:ITIC-M
Photoactive Layer via Fine-Tuning the Surface Free Energy of a Titanium Chelate Cathode
Buffer Layer [frontiersin.org]

5. Unraveling the Effect of Solvent Additive and Fullerene Component on Morphological
Control in Organic Solar Cells [cjps.org]

6. Effect of Solvent Additives on the Morphology and Device Performance of Printed
Nonfullerene Acceptor Based Organic Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for ITIC Thin Film
Deposition by Spin Coating]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549150/docs#application-notes-and-protocols-for-
itic-thin-film-deposition-by-spin-coating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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